Cas no 61658-91-1 (2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture))

• Product Name: 2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture)
• CAS No: 61658-91-1
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 471040
• PubChem ID: 651599
• Update Time: 2025-07-31

2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(3-oxo-1(3H)-isobenzofuranylidene)-
• 2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E
• HMS3313C19
• Oprea1_431740
• 61658-91-1
• 2-(3-oxo-2-benzofuran-1-ylidene)-2-phenylacetic acid
• 2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture)

• Inchi： 1S/C16H10O4/c17-15(18)13(10-6-2-1-3-7-10)14-11-8-4-5-9-12(11)16(19)20-14/h1-9H,(H,17,18)
• InChI Key： FYVAVBJZCHTYMI-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1=C(C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 266.05790880g/mol
• Monoisotopic Mass: 266.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 407.5±45.0 °C at 760 mmHg
• Flash Point: 153.4±22.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(3-Oxoisobenzofuran-1(3H)-ylidene)-2-phenyl-acetic Acid (E/Z Mixture) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)